Cas no 117713-48-1 (4-Hydroxy-5-isopropylpiperidin-2-one)

• Product Name: 4-Hydroxy-5-isopropylpiperidin-2-one
• CAS No: 117713-48-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 132836
• PubChem ID: 71748421
• Update Time: 2025-05-20

4-Hydroxy-5-isopropylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-5-isopropylpiperidin-2-one
• 2-Piperidinone,4-hydroxy-5-(1-methylethyl)-
• 4-hydroxy-5-propan-2-ylpiperidin-2-one
• 2-Piperidone,4-hydroxy-5-isopropyl-(6CI)
• DTXSID70857523
• 117713-48-1
• 4-Hydroxy-5-(propan-2-yl)piperidin-2-one
• SB42830

• Inchi： 1S/C8H15NO2/c1-5(2)6-4-9-8(11)3-7(6)10/h5-7,10H,3-4H2,1-2H3,(H,9,11)
• InChI Key： PEIMEQYOGHEXCW-UHFFFAOYSA-N
• SMILES： OC1CC(NCC1C(C)C)=O

Computed Properties

• Exact Mass: 157.11000
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Refractive Index: 1.479
• PSA: 49.33000
• LogP: 0.46820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones

Additional information on 4-Hydroxy-5-isopropylpiperidin-2-one

Introduction to 4-Hydroxy-5-isopropylpiperidin-2-one (CAS No. 117713-48-1)

4-Hydroxy-5-isopropylpiperidin-2-one (CAS No. 117713-48-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known by its systematic name, 4-hydroxy-5-isopropylpiperidin-2-one, is a derivative of piperidine and exhibits unique chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of 4-Hydroxy-5-isopropylpiperidin-2-one consists of a piperidine ring with a hydroxyl group at the 4-position and an isopropyl group at the 5-position. The presence of these functional groups imparts specific chemical reactivity and biological activity to the molecule. The hydroxyl group can participate in hydrogen bonding, while the isopropyl group contributes to the overall lipophilicity and steric hindrance of the molecule.

In recent years, 4-Hydroxy-5-isopropylpiperidin-2-one has been studied extensively for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of neurotransmitter systems. Research has shown that this compound can interact with various receptors, including serotonin, dopamine, and GABA receptors, which are involved in regulating mood, cognition, and other neurological functions.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the pharmacological properties of 4-Hydroxy-5-isopropylpiperidin-2-one. The researchers found that this compound exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the treatment of chronic pain conditions. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of pain signaling pathways.

Beyond its potential as a therapeutic agent, 4-Hydroxy-5-isopropylpiperidin-2-one has also been explored for its use in chemical synthesis. Its unique structure makes it a versatile building block for the synthesis of more complex molecules. For example, it can be used as an intermediate in the synthesis of novel pharmaceuticals and agrochemicals. The ability to introduce functional groups at specific positions on the piperidine ring allows for fine-tuning of the chemical properties of the final product.

In addition to its pharmaceutical applications, 4-Hydroxy-5-isopropylpiperidin-2-one has been studied for its potential use in materials science. Its ability to form stable complexes with metal ions has led to its investigation as a ligand in coordination chemistry. This property could have implications for the development of new catalysts and materials with enhanced performance characteristics.

The safety profile of 4-Hydroxy-5-isopropylpiperidin-2-one is another important aspect that has been evaluated in various studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, as with any new chemical entity, ongoing safety monitoring is essential to ensure its long-term safety and efficacy.

In conclusion, 4-Hydroxy-5-isopropylpiperidin-2-one (CAS No. 117713-48-1) is a multifaceted compound with significant potential in multiple fields. Its unique chemical structure and biological activity make it an attractive target for further research and development. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the scientific community.